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Compound of Interest

Compound Name: Pentaerythritol trimethacrylate

Cat. No.: B1141467

An In-depth Technical Guide on the Core Chemical and Physical Properties of Technical Grade
Pentaerythritol Triacrylate

This technical guide provides a comprehensive overview of the chemical and physical
properties of technical grade pentaerythritol triacrylate (PETA). It is intended for researchers,
scientists, and drug development professionals who are considering this versatile monomer for
their applications. This document summarizes key quantitative data, details experimental
protocols for property determination, and visualizes relevant workflows.

Note on Nomenclature: While the query specified "pentaerythritol trimethacrylate," the vast
majority of available technical literature pertains to "pentaerythritol triacrylate” (CAS No. 3524-
68-3). Pentaerythritol trimethacrylate (CAS No. 105644-03-9) is a different compound with
significantly less available data. This guide focuses on the widely used technical grade
pentaerythritol triacrylate.

Chemical and Physical Properties

Technical grade pentaerythritol triacrylate is a multifunctional acrylate monomer known for its
use in a variety of polymerization applications. The technical grade product typically contains a
small amount of an inhibitor to prevent spontaneous polymerization during storage and
transport.

Key Identifiers and Molecular Structure
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Property Value

2-(Hydroxymethyl)-2-[[(1-0x0-2-
propenyl)oxy]methyl]-1,3-propanediyl diacrylate

Chemical Name

CAS Number 3524-68-3[1][2][3][4]
Molecular Formula C14H1807[1][2][3][5][6]
Molecular Weight 298.29 g/mol [1][2][3][5][6]

PETA, Pentaerythrityl triacrylate,
Synonyms Tetramethylolmethane triacrylate, SR 444[1][3]

[7](8]

Physical Properties of Technical Grade Pentaerythritol
Triacrylate

The physical properties of technical grade PETA can vary slightly between suppliers due to
differences in purity and inhibitor content. The following table summarizes typical values.
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Property Value
Colorless to light amber, viscous liquid or white
Appearance S
semisolid[6][7][9]
Density 1.18 g/mL at 25 °C
Boiling Point >315 °C at 760 mmHg[7]
Melting Point 15 °C to 40 °C[6][7]
Viscosity 400-700 cps at 25 °C[10]
Refractive Index n20/D 1.483 - 1.4864[7]
Flash Point >230 °F (>110 °C)[6]
B Practically insoluble in water; soluble in many
Solubility ]
organic solvents.[6][7][9]
o Typically 300-400 ppm Monomethyl ether
Inhibitor

hydroquinone (MEHQ)[7]

Experimental Protocols

Accurate characterization of technical grade PETA is crucial for its effective use. The following
are detailed methodologies for key experiments.

Determination of Purity by Gas Chromatography (GC)

This method is adapted from standard practices for analyzing acrylates.

Objective: To determine the percentage purity of pentaerythritol triacrylate and identify the
presence of any organic impurities.

Apparatus:
¢ Gas chromatograph (GC) equipped with a Flame lonization Detector (FID).

o Capillary column suitable for high-boiling-point compounds (e.g., a low-polarity phenyl-
methyl polysiloxane column).
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e Autosampler or manual injection system.
o Data acquisition and processing software.

Reagents:

High-purity carrier gas (e.g., Helium or Nitrogen).

High-purity hydrogen and air for the FID.

Internal standard (e.qg., a high-purity, non-reactive compound with a retention time distinct
from PETA and its impurities).

High-purity solvent for sample dilution (e.g., acetone or ethyl acetate).
Procedure:

o Preparation of Internal Standard Solution: Accurately weigh a known amount of the internal
standard and dissolve it in the chosen solvent to a precise concentration.

o Sample Preparation: Accurately weigh a sample of technical grade PETA and dissolve it in a
known volume of the internal standard solution.

e GC Conditions:

[e]

Injector Temperature: Set to a temperature high enough to ensure complete vaporization
of the sample without causing thermal degradation (e.g., 250 °C).

o Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10
°C/min) to ensure separation of all components.

o Detector Temperature: Set higher than the final oven temperature to prevent condensation
(e.g., 300 °C).

o Carrier Gas Flow Rate: Set according to the column manufacturer's recommendations.

« Injection: Inject a small, precise volume (e.g., 1 yL) of the prepared sample into the GC.
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o Data Analysis:

o

Identify the peaks corresponding to the solvent, internal standard, PETA, and any
impurities based on their retention times.

o Calculate the area of each peak.

o Determine the response factor of PETA relative to the internal standard by analyzing a
standard solution with known concentrations of both.

o Calculate the percentage purity of PETA using the following formula:

where Area_PETA and Area_|IS are the peak areas of PETA and the internal standard,
Conc_PETA and Conc_IS are their concentrations, and RF is the relative response factor.

Measurement of Density by Pychometer

This protocol is based on ASTM D1475 for liquid plastics.
Objective: To determine the density of liquid technical grade PETA at a specified temperature.

Apparatus:

Pycnometer (a glass flask of a specific, accurately known volume).

Analytical balance (accurate to 0.1 mg).

Constant temperature water bath.

Thermometer.

Procedure:

o Cleaning and Calibration: Thoroughly clean and dry the pycnometer. Weigh the empty
pycnometer accurately.

« Fill the pycnometer with freshly boiled distilled water and place it in the constant temperature
water bath until it reaches thermal equilibrium (e.g., 25 °C).
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» Adjust the water level to the pycnometer's calibration mark, ensuring no air bubbles are
present.

» Remove the pycnometer from the bath, wipe it dry, and weigh it accurately.
o Sample Measurement: Empty and thoroughly dry the pycnometer.
 Fill the pycnometer with the technical grade PETA sample, taking care to avoid air bubbles.

o Place the filled pycnometer in the constant temperature water bath to reach the desired
temperature.

o Adjust the sample volume to the calibration mark.
» Remove the pycnometer, clean the exterior, and weigh it accurately.
o Calculation: The density of the sample is calculated using the formula:

where Mass_sample is the mass of the pycnometer filled with the sample, Mass_empty is
the mass of the empty pycnometer, Mass_water is the mass of the pycnometer filled with
water, and Density_water is the known density of water at the test temperature.

Relevance to Drug Development

Pentaerythritol triacrylate and its derivatives are being explored in the field of drug
development, particularly in tissue engineering and controlled drug release, due to their ability
to form crosslinked polymer networks.

Application in Bone Tissue Engineering

Recent studies have investigated the use of PETA in combination with materials like
hydroxyapatite (HA) to create biodegradable and osteogenic scaffolds for bone repair.[11][12]
These scaffolds can be designed to support cell growth and promote tissue regeneration. The
crosslinking properties of PETA contribute to the mechanical strength of these scaffolds.
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Caption: Workflow for developing and testing PETA-based scaffolds for bone tissue

engineering.

Potential for Controlled Drug Release

The crosslinked network formed by the polymerization of PETA can be used to encapsulate

therapeutic agents. The release of the drug can be controlled by the density of the crosslinking

and the degradation rate of the polymer matrix. While direct studies on PETA for drug release

are emerging, related amphiphilic block copolymers based on pentaerythritol have shown

promise in this area.[13]
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Caption: Conceptual diagram of a PETA-based system for controlled drug release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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